Cas no 847783-76-0 (4-(3-methylphenyl)-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(3-methylphenyl)-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 847783-76-0
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• MDL: MFCD07311129
• CID: 3108345
• PubChem ID: 4962610
• Update Time: 2025-09-20

4-(3-methylphenyl)-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)-5-morpholin-4-yl-4H-1,2,4-triazole-3-thiol
• 4-(3-methylphenyl)-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol
• AKOS034680459
• SR-01000070964-1
• AB00734432-01
• CS-0233946
• SR-01000070964
• EN300-13729
• 4-(3-methylphenyl)-3-morpholin-4-yl-1H-1,2,4-triazole-5-thione
• Z90663179
• 847783-76-0
• 4-(3-methylphenyl)-5-(morpholin-4-yl)-2H-1,2,4-triazole-3-thione
• XIB78376

• MDL： MFCD07311129
• Inchi： 1S/C13H16N4OS/c1-10-3-2-4-11(9-10)17-12(14-15-13(17)19)16-5-7-18-8-6-16/h2-4,9H,5-8H2,1H3,(H,15,19)
• InChI Key： FPKCRDQOTPCFAP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(N1C1C=CC=C(C)C=1)N1CCOCC1

Computed Properties

• Exact Mass: 276.10448232Da
• Monoisotopic Mass: 276.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.2Ų